Cas no 2730-02-1 (1H-Pyrazole,1,5-diphenyl-3-(trifluoromethyl)-)

• Product Name: 1H-Pyrazole,1,5-diphenyl-3-(trifluoromethyl)-
• CAS No: 2730-02-1
• MF: C₁₆H₁₁F₃N₂
• MW: 288.267153978348
• CID: 240108
• PubChem ID: 10424186
• Update Time: 2025-04-19

1H-Pyrazole,1,5-diphenyl-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole,1,5-diphenyl-3-(trifluoromethyl)-
• Pyrazole,1,5-diphenyl-3-(trifluoromethyl)- (6CI,8CI)
• CHEMBL28662
• 1,5-diphenyl-3-(trifluoromethyl)pyrazole
• SCHEMBL6451398
• QSQASSUNYGTMLF-UHFFFAOYSA-N
• 1,5-DIPHENYL-3-(TRIFLUOROMETHYL)-1H-PYRAZOLE
• 1,5-Diphenyl-3-trifluoromethyl-1H-pyrazole
• 1, 5-diphenyl-3-(trifluoromethyl)pyrazole
• BDBM50057570
• 2730-02-1
• C91104
• AKOS015966994
• DTXSID30439728

• Inchi： 1S/C16H11F3N2/c17-16(18,19)15-11-14(12-7-3-1-4-8-12)21(20-15)13-9-5-2-6-10-13/h1-11H
• InChI Key： QSQASSUNYGTMLF-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C2C=CC=CC=2)N(C2C=CC=CC=2)N=1)(F)F

Computed Properties

• Exact Mass: 288.08753
• Monoisotopic Mass: 288.08743285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• PSA: 17.82